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Compound of Interest

Compound Name: Isogeraniol

Cat. No.: B1238688

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling of Isogeraniol
in a laboratory environment. It outlines the necessary personal protective equipment (PPE),
detailed operational protocols, and proper disposal methods to ensure the safety of all
personnel.

Summary of Quantitative Data

The following table summarizes the key quantitative safety and physical properties of
Isogeraniol and its close isomer, Geraniol. Due to the limited availability of specific data for
Isogeraniol, information for Geraniol is provided as a close chemical equivalent.
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Property

Value Source(s)

Chemical Identity

(32)-3,7-dimethylocta-3,6-dien-

IUPAC Name Lol [1]
Molecular Formula C10H180 [1]
Molecular Weight 154.25 g/mol [1]
CAS Number 5944-20-7 [2]
Physical Properties

Appearance Colorless oily liquid [3]
Boiling Point 229 - 230 °C [4][5][6]
Melting Point -15°C [4]
Flash Point 76 °C (168 °F) [4]
Density 0.878 - 0.879 g/mL at 20 °C [41[6]
Vapor Pressure 0.2 mmHg at 20 °C [4]

Solubility

Insoluble in water; soluble in

[3]

alcohol and oils

Safety and Hazards

GHS Hazard Statements

H315: Causes skin
irritationH317: May cause an
allergic skin reactionH318:
: [L1[5]06]1[7]
Causes serious eye
damageH402: Harmful to

aquatic life

Exposure Limits

Occupational Exposure Limit
(OEL)

No specific OEL has been [8lIo1I10q[11]112]
established for Isogeraniol. For

the related compound

Geraniol, an ACGIH TLV of 50
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ppm (TWA) has been
suggested by some suppliers,
though it is not universally
established.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Isogeraniol.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side shields. A face shield
should be worn in situations

with a higher risk of splashing.

Protects against splashes and
vapors that can cause serious
eye damage.[2][4][13][14]

Skin Protection

- Gloves: Chemically resistant
gloves are required. Nitrile or
neoprene gloves are suitable
for incidental contact. For
extended contact or
immersion, butyl rubber gloves
are recommended. Always
check the manufacturer's glove
compatibility data.- Lab Coat:
A long-sleeved, flame-
retardant lab coat must be
worn and kept fastened.-
Clothing: Wear long pants and

closed-toe shoes.

Prevents skin contact, which
can cause irritation and allergic
reactions.[2][4][8][13]
Contaminated clothing should
be removed and washed

before reuse.[4][8]

Respiratory Protection

Not typically required when
working in a well-ventilated
area or a chemical fume hood.
[4][8] If vapors or aerosols are
likely to be generated, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[5][14]

Isogeraniol is a volatile organic
compound (VOC), and
inhalation of high
concentrations of its vapor can
cause respiratory irritation.[8]
[91[13]

Experimental Protocols

The following is a generalized, step-by-step protocol for the safe handling of Isogeraniol in a

laboratory setting. This should be adapted to the specific requirements of your experiment.

1. Preparation and Precautionary Measures
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Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Isogeraniol.[2][4][5][6][7][8]

Work Area Preparation: Ensure that the work area, preferably a chemical fume hood, is clean
and uncluttered.[2][13] Confirm that the fume hood is functioning correctly.

Assemble Materials: Gather all necessary equipment, including Isogeraniol, solvents,
glassware, and waste containers.

Emergency Equipment: Verify the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.[4]

. Handling and Use of Isogeraniol
Don PPE: Put on all required personal protective equipment as detailed in the table above.

Dispensing: When transferring Isogeraniol, do so carefully to avoid splashing. Use a pipette
or a graduated cylinder for accurate measurement.

Heating: If heating is required, use a heating mantle or a water bath. Avoid open flames due
to the combustible nature of Isogeraniol.[4]

Ventilation: All work with Isogeraniol should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[2][13]

. Spills and Emergency Procedures

Minor Spills: For small spills, absorb the material with an inert absorbent such as sand or
vermiculite.[4][14] Place the absorbed material into a sealed container for proper disposal.

Major Spills: In the event of a large spill, evacuate the area and alert laboratory personnel
and safety officers.

Skin Contact: If Isogeraniol comes into contact with the skin, immediately wash the affected
area with soap and plenty of water for at least 15 minutes.[4][13] Remove contaminated
clothing.
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o Eye Contact: If Isogeraniol enters the eyes, flush immediately with copious amounts of
water for at least 15 minutes, holding the eyelids open.[4][13] Seek immediate medical
attention.

 Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing is difficult,
administer oxygen.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2][4]

Operational and Disposal Plans

Storage

» Store Isogeraniol in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]
o Keep away from heat, sparks, open flames, and other sources of ignition.[4]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and acid chlorides.[4]

Disposal

» Isogeraniol and any materials contaminated with it should be disposed of as hazardous
waste.[4][5]

o Collect waste in a clearly labeled, sealed container.
» Do not dispose of Isogeraniol down the drain or in the regular trash.[2][6]

o Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Visual Workflow for Safe Handling of Isogeraniol
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Caption: Workflow for the safe handling and disposal of Isogeraniol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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